![molecular formula C9H16FNO4S B6588409 tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate CAS No. 2169140-49-0](/img/no-structure.png)
tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate
Overview
Description
Tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate, also known as TBFC, is a fluorinated carbamate compound used in a variety of scientific research applications. TBFC has been studied extensively in the fields of organic chemistry, biochemistry, and pharmaceutical sciences. TBFC has been found to have a wide range of biochemical and physiological effects, which has made it a valuable tool in the laboratory.
Scientific Research Applications
Tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate has been used in a variety of scientific research applications. It has been used as a catalyst in organic synthesis, as a reagent in biochemistry, and as a drug in pharmaceutical sciences. tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate has also been used in the synthesis of other fluorinated compounds, such as fluorinated alcohols, fluorinated amines, and fluorinated ethers. tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate has also been used in the synthesis of fluorinated drugs, such as fluorinated antibiotics, fluorinated steroids, and fluorinated anesthetics.
Mechanism of Action
Tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate acts as an inhibitor of enzyme activity. It binds to the active site of the enzyme and blocks the substrate from entering the active site. This prevents the enzyme from catalyzing the reaction and results in a decrease in enzyme activity. tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate also binds to other molecules, such as proteins, and can alter their structure and function.
Biochemical and Physiological Effects
tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in cellular metabolism. It has also been found to inhibit the activity of certain hormones, such as cortisol and progesterone. tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate has also been found to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
Tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate has several advantages for lab experiments. It is a relatively stable compound, and is easy to store and handle. It is also relatively inexpensive, and can be synthesized in a relatively short amount of time. However, tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate also has some limitations. It is a relatively reactive compound, and can react with other molecules in the laboratory. Additionally, tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate is not suitable for use in human studies, due to its potential toxicity.
Future Directions
There are a number of potential future directions for tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate research. tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate could be further studied to determine its effects on other enzymes and hormones. It could also be studied to determine its potential uses in drug development and cancer treatments. Additionally, tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate could be studied to determine its potential uses as a catalyst in organic synthesis, as a reagent in biochemistry, and as a drug in pharmaceutical sciences. Finally, tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate could be studied to determine its potential uses in the synthesis of other fluorinated compounds.
Synthesis Methods
Tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate can be synthesized using a variety of methods, including a palladium-catalyzed reaction. In this reaction, tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate is formed from the reaction between a tert-butyl carbamate and a fluorosulfonylmethyl cyclopropane. The reaction occurs at a temperature of approximately 150°C, and is typically completed in a few hours. Other synthetic methods for tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate include a reaction between a tert-butyl carbamate and a fluorosulfonylmethyl cyclopropane, as well as a reaction between a tert-butyl carbamate and a fluorosulfonylmethyl iodide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate involves the reaction of tert-butyl carbamate with 1-[(fluorosulfonyl)methyl]cyclopropane in the presence of a base.", "Starting Materials": [ "tert-butyl carbamate", "1-[(fluorosulfonyl)methyl]cyclopropane", "base (e.g. sodium hydride, potassium tert-butoxide)" ], "Reaction": [ "Add the base to a solution of tert-butyl carbamate in a suitable solvent (e.g. THF, DMF) at low temperature (e.g. -78°C) to form the tert-butyl carbamate anion.", "Add 1-[(fluorosulfonyl)methyl]cyclopropane to the reaction mixture and stir at low temperature for a period of time (e.g. 1-2 hours) to allow for the reaction to occur.", "Quench the reaction with a suitable acid (e.g. hydrochloric acid) to form the desired product, tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate.", "Isolate and purify the product using standard techniques (e.g. column chromatography, recrystallization)." ] } | |
CAS RN |
2169140-49-0 |
Product Name |
tert-butyl N-{1-[(fluorosulfonyl)methyl]cyclopropyl}carbamate |
Molecular Formula |
C9H16FNO4S |
Molecular Weight |
253.3 |
Purity |
95 |
Origin of Product |
United States |
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